2,3-Dichlorobenzylzinc chloride, 0.50 M in THF

• IUPAC Name: chlorozinc(1+);1,2-dichloro-3-methanidylbenzene
• InChI: InChI=1S/C7H5Cl2.ClH.Zn/c1-5-3-2-4-6(8)7(5)9;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• InChI Key: AAOHXAHQRNZIHA-UHFFFAOYSA-M
• Canonical SMILES: [CH2-]C1=C(C(=CC=C1)Cl)Cl.Cl[Zn+]
• Molecular Formula: C7H5Cl3Zn
• Molecular Weight: 260.8 g/mol

Description

2,3-Dichlorobenzylzinc chloride, 0.50 M in THF (2,3-DCBZCl) is an organozinc compound that has been used as a reagent in organic synthesis. It is a white crystalline solid that is soluble in organic solvents such as toluene, benzene, and THF. 2,3-DCBZCl is a useful reagent in a variety of organic reactions, including the synthesis of complex molecules, the preparation of polymers, and the synthesis of pharmaceuticals.

Mechanism of Action

2,3-Dichlorobenzylzinc chloride, 0.50 M in THF functions as a Lewis acid in organic reactions. It forms a covalent bond with the substrate, resulting in the formation of a product. The Lewis acid-base interaction between the 2,3-Dichlorobenzylzinc chloride, 0.50 M in THF and the substrate is responsible for the catalytic activity of the compound.
Biochemical and Physiological Effects
2,3-Dichlorobenzylzinc chloride, 0.50 M in THF has been found to be non-toxic and has no known adverse effects on humans or animals. It has also been found to be non-mutagenic and non-carcinogenic.

Advantages and Limitations for Lab Experiments

2,3-Dichlorobenzylzinc chloride, 0.50 M in THF is a useful reagent in a variety of organic reactions and has several advantages over other reagents. It is non-toxic, non-mutagenic, and non-carcinogenic, making it safe to use in laboratory experiments. It is also relatively inexpensive and easy to obtain. However, it is not as reactive as some other reagents and may not be suitable for all applications.

Future Directions

There are several potential future directions for the use of 2,3-Dichlorobenzylzinc chloride, 0.50 M in THF in scientific research. It could be used in the synthesis of new molecules and materials, such as polymers, peptides, nucleosides, and carbohydrates. It could also be used in the development of new pharmaceuticals and drugs. Additionally, it could be used in the development of new catalysts and catalytic processes. Finally, it could be used in the development of new analytical methods and techniques for the analysis of organic compounds.

Synthesis Methods

2,3-Dichlorobenzylzinc chloride, 0.50 M in THF can be synthesized from the reaction of 2,3-dichlorobenzyl chloride and zinc chloride in THF. The reaction is carried out in a sealed vessel at room temperature. The resulting product is a white crystalline solid that is soluble in organic solvents such as toluene, benzene, and THF.

Scientific Research Applications

2,3-Dichlorobenzylzinc chloride, 0.50 M in THF has been widely used in scientific research applications. It has been used in the synthesis of complex molecules, the preparation of polymers, and the synthesis of pharmaceuticals. In addition, it has been used in the synthesis of novel compounds such as peptides, nucleosides, and carbohydrates.